molecular formula C17H13N3O3 B5886338 3-methyl-4-nitro-N-8-quinolinylbenzamide

3-methyl-4-nitro-N-8-quinolinylbenzamide

Cat. No. B5886338
M. Wt: 307.30 g/mol
InChI Key: DDPQUBIPCFUQMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-4-nitro-N-8-quinolinylbenzamide is a chemical compound that has gained significant attention in scientific research. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair. The inhibition of PARP leads to the accumulation of DNA damage, making it a promising target for cancer therapy.

Mechanism of Action

3-methyl-4-nitro-N-8-quinolinylbenzamide inhibitors like 3-methyl-4-nitro-N-8-quinolinylbenzamide work by inhibiting the activity of 3-methyl-4-nitro-N-8-quinolinylbenzamide enzymes, which are involved in DNA repair. When DNA damage occurs, 3-methyl-4-nitro-N-8-quinolinylbenzamide is activated to repair the damage. However, the inhibition of 3-methyl-4-nitro-N-8-quinolinylbenzamide leads to the accumulation of DNA damage, which can ultimately lead to cell death.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-4-nitro-N-8-quinolinylbenzamide is a potent inhibitor of 3-methyl-4-nitro-N-8-quinolinylbenzamide and can induce DNA damage in cancer cells. This leads to the activation of various signaling pathways that ultimately lead to cell death. However, the compound has also been shown to have some off-target effects, such as the inhibition of other enzymes like tankyrase, which can affect cellular processes such as Wnt signaling.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-4-nitro-N-8-quinolinylbenzamide in lab experiments is its potency as a 3-methyl-4-nitro-N-8-quinolinylbenzamide inhibitor. This allows for lower concentrations of the compound to be used, reducing the risk of off-target effects. However, one limitation is that the compound has some off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 3-methyl-4-nitro-N-8-quinolinylbenzamide. One area of research is the development of more potent and selective 3-methyl-4-nitro-N-8-quinolinylbenzamide inhibitors. Another area is the investigation of the compound's potential as a radiosensitizer, which could enhance the effectiveness of radiation therapy. Additionally, the compound's off-target effects could be further studied to better understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3-methyl-4-nitro-N-8-quinolinylbenzamide involves the reaction of 4-nitro-8-quinolinol with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain a pure compound.

Scientific Research Applications

3-methyl-4-nitro-N-8-quinolinylbenzamide has been extensively studied for its potential use in cancer therapy. 3-methyl-4-nitro-N-8-quinolinylbenzamide inhibitors have shown promising results in preclinical and clinical studies as a monotherapy or in combination with other treatments such as chemotherapy and radiation therapy.

properties

IUPAC Name

3-methyl-4-nitro-N-quinolin-8-ylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13N3O3/c1-11-10-13(7-8-15(11)20(22)23)17(21)19-14-6-2-4-12-5-3-9-18-16(12)14/h2-10H,1H3,(H,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DDPQUBIPCFUQMH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)NC2=CC=CC3=C2N=CC=C3)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-methyl-4-nitro-N-(quinolin-8-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.